Cas no 58552-97-9 (9,12-Octadecadienoicacid (9Z,12Z)-,1,1'-[2,2-bis[[[(9Z)-1-oxo-9,12-octadecadien-1-yl]oxy]methyl]-1,3-propanediyl]ester)

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-,1,1'-[2,2-bis[[[(9Z)-1-oxo-9,12-octadecadien-1-yl]oxy]methyl]-1,3-propanediyl]ester
• CAS No: 58552-97-9
• MF: C₇₇H₁₃₂O₈
• MW: 1185.86720561981
• CID: 385841
• PubChem ID: 6453649
• Update Time: 2025-04-19

9,12-Octadecadienoicacid (9Z,12Z)-,1,1'-[2,2-bis[[[(9Z)-1-oxo-9,12-octadecadien-1-yl]oxy]methyl]-1,3-propanediyl]ester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-,1,1'-[2,2-bis[[[(9Z)-1-oxo-9,12-octadecadien-1-yl]oxy]methyl]-1,3-propanediyl]ester
• (9Z,12Z)-2,2-bis[[(1-oxooctadeca-9,12-dienyl)oxy]methyl]propane-1,3-diyl bis[(9Z,12Z)-octadeca-9,12-dienoate]
• [3-octadeca-9,12-dienoyloxy-2,2-bis(octadeca-9,12-dienoyloxymethyl)propyl] octadeca-9,12-dienoate
• (9Z,12Z)-2,2-Bis(((1-oxooctadeca-9,12-dienyl)oxy)methyl)propane-1,3-diyl bis((9Z,12Z)-octadeca-9,12-dienoate)
• 3-[(9E,12E)-octadeca-9,12-dienoyloxy]-2,2-bis{[(9Z,12Z)-octadeca-9,12-dienoyloxy]methyl}propyl (9Z,12Z)-octadeca-9,12-dienoate (non-preferred name)
• 58552-97-9
• EINECS 261-323-2

• Inchi： 1S/C77H132O8/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-73(78)82-69-77(70-83-74(79)66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,71-84-75(80)67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)72-85-76(81)68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h21-28,33-40H,5-20,29-32,41-72H2,1-4H3/b25-21-,26-22-,27-23-,28-24+,37-33-,38-34-,39-35-,40-36+
• InChI Key： FEAPLHZEJWLJRC-HOMBQJOVSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)CC(COC(CCCCCCC/C=C/C/C=C/CCCCC)=O)(COC(CCCCCCC/C=C\C/C=C\CCCCC)=O)COC(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 1184.99276
• Monoisotopic Mass: 1184.99222116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 85
• Rotatable Bond Count: 68
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• XLogP3: 27.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2